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Abstract
Chromium(III) hydroxide (Cr(OH)₃) is a gelatinous green inorganic compound that exhibits

classic amphoteric behavior, meaning it can react as both a weak base and a weak acid,

dissolving in both acidic and basic solutions.[1][2][3] This property is of significant interest in

various fields, including inorganic chemistry, materials science, and environmental remediation,

as it dictates the mobility and bioavailability of chromium in aqueous environments. This

technical guide provides an in-depth analysis of the amphoteric nature of chromium(III)

hydroxide, complete with quantitative data, detailed experimental protocols, and visual

representations of the chemical pathways and workflows.

Chemical Principles of Amphoterism in
Chromium(III) Hydroxide
Chromium(III) hydroxide is sparingly soluble in water.[1][4] Its amphoteric character is

demonstrated by its ability to react with strong acids to form chromium(III) salts and with strong

bases to form hydroxo complexes.[3][5]
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In the presence of a strong acid, such as hydrochloric acid (HCl), chromium(III) hydroxide acts

as a base, accepting protons to form the hexaaquachromium(III) ion ([Cr(H₂O)₆]³⁺) and water.

[5][6] The gelatinous green precipitate dissolves to yield a solution whose color can range from

green to violet, depending on the anions present and the coordination sphere.[7][8]

The overall molecular equation for the reaction with HCl is: Cr(OH)₃(s) + 3 HCl(aq) → CrCl₃(aq)

+ 3 H₂O(l)[6][9]

The net ionic equation, which more accurately represents the reaction of the solid hydroxide, is:

Cr(OH)₃(s) + 3 H⁺(aq) → Cr³⁺(aq) + 3 H₂O(l)[10][11]

In aqueous solution, the Cr³⁺ ion is hydrated, and the more complete representation of the

product is the hexaaquachromium(III) ion: Cr(OH)₃(s) + 3 H⁺(aq) + 3 H₂O(l) → [Cr(H₂O)₆]³⁺(aq)

[5]

Reaction in Basic Solution
In the presence of a strong base, such as sodium hydroxide (NaOH), chromium(III) hydroxide

acts as a Lewis acid, accepting hydroxide ions to form the soluble, green

tetrahydroxochromate(III) ion ([Cr(OH)₄]⁻) or the hexahydroxochromate(III) ion ([Cr(OH)₆]³⁻).[5]

[7][12]

The simplified reaction to form the tetrahydroxochromate(III) ion is: Cr(OH)₃(s) + OH⁻(aq) →

[Cr(OH)₄]⁻(aq)[5]

With excess hydroxide, the hexahydroxochromate(III) ion is formed: Cr(OH)₃(s) + 3 OH⁻(aq) →

[Cr(OH)₆]³⁻(aq)

Quantitative Data
The solubility and complex formation of chromium(III) hydroxide can be described by

equilibrium constants. The key quantitative parameters are the solubility product (Ksp) for its

dissolution in water and the formation constant (Kf) for its reaction with hydroxide ions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://brainly.com/question/43307860
https://chemequations.com/en/?s=Cr%28OH%293+%2B+HCl+%3D+CrCl3+%2B+H2O
https://www.chemguide.co.uk/inorganic/transition/chromium.html
https://www.thestudentroom.co.uk/showthread.php?t=7483390
https://chemequations.com/en/?s=Cr%28OH%293+%2B+HCl+%3D+CrCl3+%2B+H2O
https://www.webqc.org/balanced-equation-Cr(OH)3+HCl=CrCl3+H2O
https://brainly.com/question/41020675
https://www.youtube.com/watch?v=Ab7r5sxj6ps
https://brainly.com/question/43307860
https://brainly.com/question/43307860
https://www.chemguide.co.uk/inorganic/transition/chromium.html
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Qualitative_Analysis/Characteristic_Reactions_of_Select_Metal_Ions/Characteristic_Reactions_of_Chromium_Ions_(Cr)
https://brainly.com/question/43307860
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Reaction Value (at ~298 K)

Solubility Product (Ksp)
Cr(OH)₃(s) ⇌ Cr³⁺(aq) + 3

OH⁻(aq)
6.0 x 10⁻³¹ to 6.3 x 10⁻³¹

Formation Constant (Kf)
Cr³⁺(aq) + 4 OH⁻(aq) ⇌

[Cr(OH)₄]⁻(aq)
8.0 x 10²⁹

Note: The solubility product can vary slightly depending on the source.[13][14][15][16] The

formation constant for the tetrahydroxochromate(III) complex is a measure of its stability.[17]

[18][19]

Experimental Protocols
The following protocols detail the preparation of chromium(III) hydroxide and the demonstration

of its amphoteric properties.

Preparation of Chromium(III) Hydroxide Precipitate
Objective: To synthesize a gelatinous precipitate of chromium(III) hydroxide from a soluble

chromium(III) salt.

Materials:

Chromium(III) chloride (CrCl₃) or chromium(III) nitrate (Cr(NO₃)₃) solution (0.1 M)

Sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH) solution (1 M)

Distilled water

Beakers

Stirring rod

Centrifuge and centrifuge tubes (optional)

Filter paper and funnel

Procedure:
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Place 50 mL of 0.1 M chromium(III) salt solution into a 250 mL beaker.

Slowly add 1 M NaOH or NH₄OH solution dropwise while continuously stirring.[16]

A gelatinous, greenish precipitate of chromium(III) hydroxide will form.[1][6]

Continue adding the basic solution until the pH of the supernatant is between 7 and 8 to

ensure complete precipitation.[1]

The precipitate can be washed by decantation: allow the solid to settle, pour off the

supernatant, add distilled water, stir, and repeat the settling and decanting process several

times.[20]

Alternatively, the precipitate can be separated and washed via centrifugation or vacuum

filtration.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

Chromium compounds can be toxic and should be handled with care.

Work in a well-ventilated area.

Demonstration of Amphoterism
Objective: To demonstrate the dissolution of chromium(III) hydroxide in both acidic and basic

solutions.

Materials:

Washed chromium(III) hydroxide precipitate (from Protocol 3.1)

Hydrochloric acid (HCl), 3 M

Sodium hydroxide (NaOH), 6 M

Test tubes and test tube rack
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Pipettes

Procedure:

Divide the prepared chromium(III) hydroxide precipitate equally into two test tubes.

Reaction with Acid: To the first test tube, add 3 M HCl dropwise while agitating the mixture.

Observe the dissolution of the green precipitate and the formation of a clear, colored

solution.[6][21]

Reaction with Base: To the second test tube, add 6 M NaOH dropwise while agitating the

mixture. Observe the dissolution of the precipitate and the formation of a clear, green

solution containing the tetrahydroxochromate(III) or hexahydroxochromate(III) ion.[7][12]

Visualizations
Reaction Pathways of Chromium(III) Hydroxide
The following diagram illustrates the amphoteric behavior of Cr(OH)₃, showing its reactions in

the presence of H⁺ and OH⁻ ions.

Acidic Conditions Basic Conditions

Cr(OH)₃ (s)
(Green Precipitate)

+ 3H⁺(aq)

[Cr(H₂O)₆]³⁺ (aq)
(Violet/Green Solution)

Dissolution

Cr(OH)₃ (s)
(Green Precipitate)

+ OH⁻(aq)

[Cr(OH)₄]⁻ (aq)
(Green Solution)

Dissolution

Click to download full resolution via product page
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Caption: Amphoteric reactions of Cr(OH)₃.

Experimental Workflow for Demonstrating Amphoterism
This diagram outlines the logical steps for preparing and testing the amphoteric nature of

chromium(III) hydroxide in a laboratory setting.
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Amphoterism Test

Observations

Start: Cr³⁺ Solution
(e.g., CrCl₃(aq))

Precipitation:
Add NaOH or NH₄OH

Wash Precipitate
(Remove Spectator Ions)

Forms Cr(OH)₃(s)

Divide Precipitate
into Two Samples

Sample 1:
Add Strong Acid (HCl)

Sample 2:
Add Strong Base (NaOH)

Result:
Precipitate Dissolves
(Forms [Cr(H₂O)₆]³⁺)

Result:
Precipitate Dissolves
(Forms [Cr(OH)₄]⁻)

Click to download full resolution via product page

Caption: Workflow for amphoterism demonstration.
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Conclusion
The amphoteric nature of chromium(III) hydroxide is a fundamental concept in chromium

chemistry. Its ability to react with both acids and bases is critical for understanding its

environmental fate, its role in industrial processes, and its potential applications in areas such

as catalysis and pigment production.[1][2] The protocols and data presented in this guide

provide a comprehensive framework for researchers, scientists, and drug development

professionals to investigate and utilize the unique chemical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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